Cas no 76542-19-3 (Benzene, 1-bromo-4-(propylthio)-)

• Product Name: Benzene, 1-bromo-4-(propylthio)-
• CAS No: 76542-19-3
• MF: C₉H₁₁BrS
• MW: 231.152640581131
• MDL: MFCD04324355
• CID: 537604
• PubChem ID: 17933128
• Update Time: 2025-11-02

Benzene, 1-bromo-4-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-(propylthio)-
• 1-Bromo-4-propylsulfanylbenzene
• DTXSID70591637
• FT-0736523
• SCHEMBL2097425
• CS-0362974
• A1-05182
• 1-bromo-4-(propylthio)Benzene
• 1-bromo-4-propylsulfanyl-benzene
• XLTBVGAEUXNUNJ-UHFFFAOYSA-N
• 76542-19-3
• 1-Bromo-4-(propylsulfanyl)benzene
• 1-Bromo-4-n-propylsulfanylbenzene
• (4-bromophenyl)(propyl)sulfane
• J-620017
• G70400
• DA-02979

• MDL： MFCD04324355
• Inchi： 1S/C9H11BrS/c1-2-7-11-9-5-3-8(10)4-6-9/h3-6H,2,7H2,1H3
• InChI Key： XLTBVGAEUXNUNJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SCCC

Computed Properties

• Exact Mass: 229.97653
• Monoisotopic Mass: 229.97648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 275.9±23.0 °C at 760 mmHg
• Flash Point: 120.6±22.6 °C
• PSA: 0
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Benzene, 1-bromo-4-(propylthio)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzene, 1-bromo-4-(propylthio)-

Exploring the Properties and Applications of Benzene, 1-bromo-4-(propylthio)- (CAS No. 76542-19-3)

Benzene, 1-bromo-4-(propylthio)- (CAS No. 76542-19-3) is a specialized organic compound that has garnered attention in various industrial and research applications. This compound, characterized by its unique molecular structure combining a bromobenzene core with a propylthio substituent, serves as a versatile intermediate in organic synthesis. Its CAS number 76542-19-3 is frequently searched by chemists and procurement specialists, highlighting its relevance in modern chemical workflows.

The molecular formula of 1-bromo-4-(propylthio)benzene is C9H11BrS, with a molecular weight of 231.15 g/mol. This bromo-thioether compound exhibits distinct physicochemical properties that make it valuable for creating complex molecules. Researchers often explore its reactivity in Suzuki coupling reactions and other transition metal-catalyzed processes, which are trending topics in synthetic chemistry forums and academic discussions.

One of the most searched aspects about CAS 76542-19-3 relates to its applications in material science. Recent studies have investigated its potential as a building block for organic semiconductors and liquid crystal displays (LCDs), aligning with the growing demand for advanced display technologies. The compound's ability to modify electronic properties through its bromine atom and thioether linkage makes it particularly interesting for optoelectronic applications.

In pharmaceutical research, benzene derivatives with propylthio groups are being explored for their bioactivity. While 1-bromo-4-(propylthio)benzene itself isn't a drug candidate, its structural motifs appear in various pharmacologically active compounds. This connection to drug discovery makes it a frequent subject in medicinal chemistry literature and patent searches.

The synthesis of Benzene, 1-bromo-4-(propylthio)- typically involves the reaction of 4-bromothiophenol with 1-bromopropane under basic conditions. This process, often queried in chemical synthesis databases, represents a straightforward route to valuable aryl thioethers. Recent green chemistry initiatives have focused on optimizing this synthesis to reduce environmental impact, addressing another hot topic in the chemical industry.

From a commercial perspective, 76542-19-3 is available through specialty chemical suppliers, with purity specifications ranging from 95% to 99%. The compound's stability under standard storage conditions (typically room temperature in amber glass containers) makes it practical for laboratory use. Quality control certificates for this material often include HPLC analysis and NMR verification, meeting the stringent requirements of research institutions.

Environmental and safety considerations for 1-bromo-4-propylthiobenzene follow standard laboratory chemical protocols. While not classified as highly hazardous, proper handling with gloves and eye protection is recommended, as with most organobromine compounds. Material safety data sheets (MSDS) provide detailed guidance that industrial users frequently search for when working with this chemical.

The market for brominated aromatic thioethers like CAS No. 76542-19-3 has shown steady growth, particularly in Asia-Pacific regions where electronic materials manufacturing is expanding. Market analysis reports often highlight the compound's role in the supply chain for advanced materials production, making it a subject of interest for chemical industry analysts.

Recent patent literature reveals innovative applications of 1-bromo-4-(propylthio)benzene derivatives in polymer chemistry. Several 2022-2023 patents describe its use in creating high-performance polymers with enhanced thermal stability, responding to the automotive and aerospace industries' demand for lightweight, durable materials.

For researchers working with CAS 76542-19-3, spectroscopic characterization is crucial. The compound's proton NMR spectrum shows characteristic signals between 7.4-7.6 ppm for the aromatic protons and distinctive patterns for the propylthio moiety. These spectral features are commonly discussed in analytical chemistry forums and database queries.

Looking forward, the scientific community continues to explore novel reactions and applications for Benzene, 1-bromo-4-(propylthio)-. Its combination of aryl bromide reactivity and thioether functionality positions it as a valuable tool for synthetic chemists developing next-generation materials and bioactive molecules.